Cas no 1803591-98-1 (tert-Butyl 2-4-(2,2-dimethylpropanamido)pyridin-3-ylacetate)

• Product Name: tert-Butyl 2-4-(2,2-dimethylpropanamido)pyridin-3-ylacetate
• CAS No: 1803591-98-1
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 5718998
• PubChem ID: 75480945
• Update Time: 2025-05-20

tert-Butyl 2-4-(2,2-dimethylpropanamido)pyridin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[4-(2,2-dimethylpropanoylamino)pyridin-3-yl]acetate
• tert-butyl2-[4-(2,2-dimethylpropanamido)pyridin-3-yl]acetate
• 1803591-98-1
• tert-butyl 2-[4-(2,2-dimethylpropanamido)pyridin-3-yl]acetate
• EN300-137637
• tert-Butyl 2-4-(2,2-dimethylpropanamido)pyridin-3-ylacetate

• Inchi： 1S/C16H24N2O3/c1-15(2,3)14(20)18-12-7-8-17-10-11(12)9-13(19)21-16(4,5)6/h7-8,10H,9H2,1-6H3,(H,17,18,20)
• InChI Key： NNNUIFBZGBDCFR-UHFFFAOYSA-N
• SMILES： O(C(CC1C=NC=CC=1NC(C(C)(C)C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.3Ų

tert-Butyl 2-4-(2,2-dimethylpropanamido)pyridin-3-ylacetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 2-4-(2,2-dimethylpropanamido)pyridin-3-ylacetate

tert-Butyl 2-4-(2,2-dimethylpropanamido)pyridin-3-ylacetate (CAS No. 1803591-98-1): An Overview of a Promising Compound in Medicinal Chemistry

tert-Butyl 2-4-(2,2-dimethylpropanamido)pyridin-3-ylacetate (CAS No. 1803591-98-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by its tert-butyl and dimethylpropanamido functional groups, which confer specific chemical and biological activities.

The tert-butyl group in the compound provides enhanced stability and solubility, making it an attractive candidate for pharmaceutical development. The dimethylpropanamido moiety, on the other hand, is known for its ability to form hydrogen bonds and interact with biological targets, which can enhance the compound's binding affinity and efficacy.

Recent studies have explored the potential of tert-Butyl 2-4-(2,2-dimethylpropanamido)pyridin-3-ylacetate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate specific enzymes and receptors involved in these conditions, potentially slowing disease progression and alleviating symptoms.

In a study published in the *Journal of Medicinal Chemistry* in 2023, researchers investigated the effects of tert-Butyl 2-4-(2,2-dimethylpropanamido)pyridin-3-ylacetate on acetylcholinesterase (AChE), a key enzyme implicated in Alzheimer's disease. The results demonstrated that the compound effectively inhibited AChE activity, suggesting its potential as a lead molecule for developing new Alzheimer's treatments.

Another area of interest is the compound's anti-inflammatory properties. Inflammation plays a crucial role in many chronic diseases, including cardiovascular disorders and autoimmune conditions. Preliminary studies have indicated that tert-Butyl 2-4-(2,2-dimethylpropanamido)pyridin-3-ylacetate can reduce inflammatory markers such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings open up new possibilities for its use in anti-inflammatory therapies.

The pharmacokinetic profile of tert-Butyl 2-4-(2,2-dimethylpropanamido)pyridin-3-ylacetate has also been extensively studied. Its high lipophilicity and good membrane permeability make it suitable for oral administration. Additionally, the compound exhibits favorable metabolic stability, which is essential for maintaining therapeutic levels in the body over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-Butyl 2-4-(2,2-dimethylpropanamido)pyridin-3-ylacetate in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, tert-Butyl 2-4-(2,2-dimethylpropanamido)pyridin-3-ylacetate (CAS No. 1803591-98-1) represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable target for drug discovery and development. Ongoing research continues to uncover new applications and optimize its therapeutic potential, paving the way for innovative treatments in various medical fields.